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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869

A Note on Antimony Sulfate: Initial searches for the application of antimony sulfate
(Sb2(S0a4)3) as an active material in modern rechargeable batteries (such as lithium-ion or
sodium-ion) have found it to be not commonly documented in scientific literature. While
antimony and its compounds are of significant interest in battery research, the focus has
predominantly been on other forms, such as antimony metal, alloys, oxides, and particularly
antimony sulfide.[1][2] Antimony sulfate's traditional uses include acting as a dopant for
semiconductors and in the coating of anodes for electrolysis.[3] Its electrochemical behavior
has been studied in aqueous solutions like sulfuric acid, primarily in the context of lead-acid
battery grid corrosion, not as the main energy storage material.[3][4]

Given the limited direct application data for antimony sulfate, these notes will focus on the
closely related and extensively researched antimony sulfide (Sb2Ss). This compound serves as
an excellent case study for the application of antimony-based materials in next-generation
battery anodes, aligning with the detailed requirements of this request.

Antimony Sulfide (Sbh2Ss3) as a High-Performance
Anode Material

Antimony sulfide (Sb2Ss) is a promising anode material for lithium-ion (Li-ion), sodium-ion (Na-
ion), and potassium-ion (K-ion) batteries due to its high theoretical specific capacity of

approximately 946 mAh g~1.[5][6] This high capacity is achieved through a dual mechanism of
conversion and alloying reactions.[7][8] However, Sb2S3 anodes suffer from significant volume

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b147869?utm_src=pdf-interest
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://portminesllc.com/our-blogs/the-future-of-antimony-in-battery-manufacturing
https://pubs.rsc.org/en/content/articlelanding/2018/qm/c7qm00480j
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://content.ampp.org/corrosion/article/59/1/3/6711/Electrochemical-Behavior-of-Antimony-in-Sulfuric?searchresult=1
https://content.ampp.org/corrosion/article/59/1/3/6711/Electrochemical-Behavior-of-Antimony-in-Sulfuric?searchresult=1
https://labatscience.com/electrochemistry-of-antimony-electrode-in-h2so4-solution-page49.html
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://www.research-collection.ethz.ch/entities/publication/1456545e-1cd0-4f75-8429-0217e798bd8d
https://www.mdpi.com/1996-1944/14/24/7521
https://pubs.rsc.org/en/content/articlelanding/2018/nr/c7nr09441h
https://www.researchgate.net/publication/302780499_High-Performance_Sb2S3Sb_Anode_Materials_for_Li-Ion_Batteries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

changes during the insertion and extraction of ions (lithiation/sodiation), which can lead to poor
cycling stability and capacity fade.[7][8]

To overcome these challenges, researchers have focused on nanostructuring Sb2Ss and
creating composites with conductive carbon materials like graphene, carbon nanotubes, and
amorphous carbon.[9][10] These strategies aim to buffer the volume expansion, improve
electrical conductivity, and enhance the overall electrochemical performance.[9]

Data Presentation: Electrochemical Performance of
Sh2S3-Based Anodes

The following tables summarize the performance of various Sb2Ss-based anode materials in
Na-ion and Li-ion batteries as reported in the literature.

Table 1: Performance of Sh2S3 Anode Materials in Sodium-lon Batteries
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Anode . .
] Current Reversible Coulombic
Material ) ] . o Reference(s
. Density Capacity Cycle Life Efficiency

Compositio

(mA g™) (mAh g™) (%)
n
Sh2Ss3
Nanorods 100 564.4 100 cycles Not Specified  [6]
(NRs)
Sh2Ss »

100 769.1 100 cycles Not Specified  [6]
NRs@rGO
Sbh2Ss3

500 614.5 300 cycles Not Specified  [6]
NRs@rGO
Multi-shell N »

100 909.0 Not Specified  Not Specified  [9]
hollow Sb2Ss
Multi-shell - .

2000 604.0 Not Specified  Not Specified  [9]
hollow Sbh2Ss3
Sh2Ss@C »

100 699.1 100 cycles Not Specified  [9]
Rods
Sh2S:@FeS:
/N-doped 100 725.4 90 cycles Not Specified  [9]
Graphene
a_
Sh2Ss@CuS »

] 506.7 50 cycles Not Specified  [11]

bS:z (binder-
free)

Table 2: Performance of Sh2Sz Anode Materials in Lithium-lon Batteries
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Anode

] Current Reversible Coulombic

Material ) ] . o Reference(s

. Density Capacity Cycle Life Efficiency
Compositio )

(mA g™) (mAh g™) (%)

n
Sh2Ss3
Nanorods N .

) 100 ~910 Not Specified  Not Specified [7]
wrapped in
Graphene
Colloidal 742 (initial),

~55%
Sh2Ss NPs 2400 ~408 after 1200 cycles ] [5][12]
retention
(~20-25 nm) 1200 cycles
3D - 94.7%
Not Specified 845 160 cycles ] [13]
Sb2S3z@CNTs retention
Sh2Ss/lotus-
pollen 100 591 100 cycles Not Specified  [8]
composites
Sh2Ss Hollow
) 200 674 50 cycles ~99% [14]

Microspheres
Sh2Ss3/Sb »

) 1000 387 200 cycles Not Specified  [8]
Composite

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Sh2Ss Nanorods
Wrapped in Graphene

This protocol describes a one-pot hydrothermal method for synthesizing Sb2Ss nanorods
encapsulated within reduced graphene oxide (rGO) sheets.[7]

Materials:
e Graphene Oxide (GO) aqueous dispersion

e Antimony Trichloride (SbCls)
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e Thioacetamide (CH3CSNHz)

e Deionized (DI) water

Procedure:

» Exfoliate graphite oxide to form a stable GO aqueous dispersion through ultrasonication.
» Disperse a specific amount of GO in DI water to achieve a homogeneous suspension.

e Add SbCls and thioacetamide to the GO suspension. Thioacetamide serves as the sulfur
source.

o Stir the mixture vigorously for 30 minutes to ensure uniform mixing.

o Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.

e Seal the autoclave and maintain it at 180°C for 12 hours.

 After the reaction, allow the autoclave to cool down to room temperature naturally.
o Collect the black precipitate by filtration.

e Wash the product with DI water and ethanol several times to remove any unreacted
precursors and byproducts.

e Dry the final product in a vacuum oven at 60°C for 12 hours.

Protocol 2: Electrode Fabrication and Cell Assembly

This protocol outlines the standard procedure for preparing the working electrode and
assembling a coin cell for electrochemical testing.[11][15]

Materials:
o Synthesized Sh2Ss-based active material

o Acetylene black (conductive agent)
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e Polyvinylidene fluoride (PVDF) binder

e N-methyl-2-pyrrolidinone (NMP) solvent

o Copper foil (current collector)

e Lithium or Sodium metal foil (counter/reference electrode)

e Separator (e.g., glass fiber)

e Electrolyte (e.g., 1 M LiPFe in EC/DEC or 1 M NaClOa in EC/PC)

Procedure:

Slurry Preparation: Mix the active material (e.g., Sb2Ss@rGO), acetylene black, and PVDF
binder in a weight ratio of 8:1:1.[15]

e Add a small amount of NMP solvent to the mixture and grind thoroughly in a mortar or use a
planetary mixer to form a homogeneous slurry.

» Electrode Coating: Coat the prepared slurry onto a copper foil using a doctor blade
technique to ensure a uniform thickness.

e Drying: Dry the coated copper foil in a vacuum oven at 60-80°C for 12 hours to completely
remove the NMP solvent.

o Electrode Punching: Punch the dried electrode sheet into circular discs of a specific diameter
(e.g., 12 mm).

o Cell Assembly: In an argon-filled glovebox, assemble a CR2032-type coin cell using the
prepared electrode disc as the working electrode, lithium or sodium foil as the counter
electrode, a glass fiber separator, and a few drops of the appropriate electrolyte.

Visualizations
Signaling Pathways and Experimental Workflows
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Protocol 1: Hydrothermal Synthesis of Sb2S3@rGO

Disperse Graphene Oxide (GO)
in Deionized Water

l

Add SbCI3 and
Thioacetamide (TAA)

Stir for 30 min

Transfer to Autoclave
(180°C for 12h)

Cool, Filter, and Wash
(DI Water & Ethanol)

Vacuum Dry at 60°C

Final Product:
Sh2S3@rGO Nanocomposite

Protocol 2: Electrode Fabrication & Cell Assembly

Add NMP Solvent to
form Homogeneous Slurry

Mix Active Material,
Conductive Agent, & Binder
(8:1:1 ratio)

Coat Slurry onto
Copper Foil

Vacuum Dry at 80°C

Punch into Electrode Discs

:

Assemble CR2032 Coin Cell

in Glovebox

:

Ready for Electrochemical
Testing
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Discharge Process (Ion Insertion)

Sb2S3 + 6e~ + 6M*
(M = Li, Na, or K)

2Sh + 3M2S
(Conversion Reaction)

2Sb + 6M* + 6e~

2MsSb
(Alloying Reaction)

Charge Process (Ion Extraction)

2Sb + 6M* + 6e-
(De-alloying Reaction)

2Sb + 3M2S

Sbh2Ss + 6M™* + 6e~
(Re-conversion)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147869#antimony-sulfate-applications-in-battery-
technology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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